6-ethyl 3-methyl 2-(5,6,7,8-tetrahydronaphthalene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-(5,6,7,8-tetrahydronaphthalene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C23H26N2O5S/c1-3-30-23(28)25-11-10-17-18(13-25)31-21(19(17)22(27)29-2)24-20(26)16-9-8-14-6-4-5-7-15(14)12-16/h8-9,12H,3-7,10-11,13H2,1-2H3,(H,24,26)
• InChI Key: CIDJEMLFPUDLNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including carboxamide and carboxylate groups, a tetrahydronaphthalene ring, a dihydrothieno[2,3-c]pyridine ring, and several alkyl groups.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. The tetrahydronaphthalene and dihydrothieno[2,3-c]pyridine rings are likely to be the core structure of the molecule, with the carboxamide and carboxylate groups and the alkyl groups attached at various positions.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents used. The carboxamide and carboxylate groups could potentially undergo a variety of reactions, including hydrolysis, reduction, and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the carboxamide and carboxylate groups might make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

Synthesis and Chemical Reactions

6-ethyl 3-methyl 2-(5,6,7,8-tetrahydronaphthalene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, due to its complex structure, is involved in various chemical synthesis and reactions. It is used as a key intermediate in the synthesis of highly functionalized tetrahydropyridines through phosphine-catalyzed [4 + 2] annulation processes. This method demonstrates significant regioselectivity and diastereoselectivity, contributing to the advancement of organic synthesis techniques (Zhu, Lan, & Kwon, 2003). Similarly, novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems are synthesized from derivatives, showcasing the versatility of such compounds in creating complex heterocyclic structures (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antioxidant and Antitumor Activities

This compound's derivatives have been explored for their potential in inhibiting tumor growth and exhibiting antioxidant activities. Research has found that certain tetrahydronaphthalene derivatives containing pyridine, thioxopyridine, and pyrazolopyridine moieties display promising tumor inhibitory and antioxidant properties. These findings are crucial for developing new anticancer and antioxidant agents, indicating a significant potential in medicinal chemistry (Hamdy, Anwar, Abu-Zied, & Awad, 2013).

Application in Heterocyclic Chemistry

The structural complexity and reactivity of 6-ethyl 3-methyl 2-(5,6,7,8-tetrahydronaphthalene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate make it an excellent candidate for the synthesis of various heterocyclic compounds. For instance, its role in the synthesis of cyanoacetamide-based benzothiophenes demonstrates its utility in creating molecules with potential biological activities (Bialy & Gouda, 2011).

Development of Chemosensors

Derivatives of this compound have been utilized in the development of chemosensors for detecting transition metal ions. These applications highlight the compound's utility in analytical chemistry, particularly in sensing and environmental monitoring (Gosavi-Mirkute et al., 2017).

Future Directions

The potential applications and future directions for research on this compound would depend on its specific properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.